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Compound of Interest

3-Amino-3-(2-
Compound Name:
nitrophenyl)propanoic acid

cat. No.: B1221991

An In-depth Technical Guide to 3-Amino-3-(2-nitrophenyl)propanoic acid

This guide provides comprehensive technical information on 3-Amino-3-(2-
nitrophenyl)propanoic acid, tailored for researchers, scientists, and professionals in drug
development. It covers the molecule's physicochemical properties, structural information, and
its role in chemical synthesis.

Molecular Properties and Identification

3-Amino-3-(2-nitrophenyl)propanoic acid is a derivative of 3-alanine containing a 2-
nitrophenyl substituent.[1] Its structure makes it a valuable building block in organic and
medicinal chemistry.[2][3] The compound is slightly soluble in water and should be stored at O-
5°C, away from strong oxidizing agents, acids, and bases.[4][5][6]

Physicochemical Data Summary

The key quantitative data for 3-Amino-3-(2-nitrophenyl)propanoic acid are summarized in
the table below for easy reference and comparison.
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Property Value Source
Molecular Formula CoH10N204 [1114171181
Molecular Weight 210.19 g/mol [1][4]
CAS Number 5678-48-8 [11[7118]
Melting Point 222 °C [11[4]
Boiling Point (Predicted) 423.8+35.0°C [1]14]
Density (Predicted) 1.404 £ 0.06 g/cm3 [1][4]

Flash Point

210.1°C

[4]

Vapor Pressure

6.13E-08 mmHg at 25°C

[4]

Refractive Index

1.612

[4]

Molecular Structure

The structure consists of a propane-1-carboxylic acid backbone with an amino group and a 2-

nitrophenyl group attached to the third carbon (the (3-carbon).
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Molecular Structure of 3-Amino-3-(2-nitrophenyl)propanoic acid

itrophenyl Group
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Starting Material 3-Amino-3-(2-nitrophenyl)propanoic acid
(e.g., Resin for SPPS or another molecule) (Building Block)

Coupling Reaction

(e.g., Amide bond formation)

Qntermediate Produca

Further Synthetic Steps
(e.g., Deprotection, additional couplings,
or modification of NO2 group)

Final Bioactive Molecule
or Target Compound

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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